2-Chloro-1-methyl-1H-indole-3-carbaldehyde
Overview
Description
2-Chloro-1-methyl-1H-indole-3-carbaldehyde is a type of indole derivative . Indoles are significant heterocyclic systems in natural products and drugs. They play a crucial role in cell biology and have attracted increasing attention in recent years due to their application as biologically active compounds for the treatment of various disorders in the human body .
Synthesis Analysis
Indole derivatives, including this compound, are essential and efficient chemical precursors for generating biologically active structures . The carbonyl groups in these compounds can easily undergo C–C and C–N coupling reactions and reductions .Chemical Reactions Analysis
1H-Indole-3-carbaldehyde and its derivatives, including this compound, are key intermediates for the preparation of biologically active compounds and indole alkaloids . They are also important precursors for the synthesis of diverse heterocyclic derivatives .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound include a melting point of 91-96°C . It has a molecular weight of 193.63 . More specific properties were not found in the retrieved data.Scientific Research Applications
Heterocyclic Compound Synthesis
2-Chloro-1-methyl-1H-indole-3-carbaldehyde has been used in synthesizing new heterocyclic compounds, specifically triazolo(thiadiazepino)indoles. These compounds have been characterized by X-ray diffraction, highlighting their potential in various chemical applications (Vikrishchuk et al., 2019).
Antibacterial Activity
Indole-3-carbaldehyde derivatives, including those related to this compound, have shown antibacterial activities. These derivatives have been tested against Gram-positive and Gram-negative bacteria, indicating their potential in developing new antibacterial agents (Carrasco et al., 2020).
Formation of Pyrimido[1,2-a]indoles
Research has demonstrated the formation of pyrimido[1,2-a]indoles from reactions involving 2-chloro-1-(oxiran-2-ylmethyl)-1H-indole-3-carbaldehyde. This process involves the interaction with aromatic amines, leading to compounds that could have significant chemical and pharmaceutical implications (Suzdalev et al., 2013).
Gold-Catalyzed Cycloisomerizations
The compound has been utilized in gold-catalyzed cycloisomerizations to prepare 1H-indole-2-carbaldehydes. This method showcases operational simplicity and efficiency, suggesting its utility in complex organic syntheses (Kothandaraman et al., 2011).
Antioxidant Properties
This compound derivatives have been studied for their antioxidant properties. These derivatives exhibit significant activity, suggesting their potential in developing new antioxidant agents [(Gopi & Dhanaraju, 2020)](https://consensus.app/papers/synthesis-antioxidant-properties-gopi/5c4c140b6ac35a269b68e749b7197a86/?utm_source=chatgpt).
Structural Aspects in Semicarbazato Complexes
Studies involving the condensation of compounds like 3-indole carbaldehyde (related to this compound) with semicarbazide hydrochloride have been conducted to understand the structural aspects of semicarbazato complexes of oxotungsten(VI). This research contributes to the knowledge of coordination chemistry and complex formation (Kanoongo et al., 1990).
Green & Sustainable Nanocatalysed Synthesis
Indole-3-carbaldehyde, closely related to this compound, has been used in green and sustainable synthesis methods. These methods have applications in organic chemistry and are notable for their environment-friendly and economic benefits (Madan, 2020).
Synthesis of Fluorescent Sensors
The compound has been employed in the synthesis of bishetarylethylene fluorescent sensors, which have applications in medicinal, bioorganic, and pharmaceutical chemistry (Aksenov et al., 2015).
Development of Biological Agents
Derivatives of this compound have been synthesized and evaluated for biological activity. These compounds, showing promising results in biological assays, indicate the potential of this compound in the development of new therapeutic agents (Vikrishchuk et al., 2020).
Corrosion Inhibition
Indole-3-carbaldehyde, similar to this compound, has been studied as a corrosion inhibitor for mild steel. This research is significant for industrial applications, especially in preventing metal corrosion (Ashhari & Sarabi, 2015).
Mechanism of Action
Target of Action
2-Chloro-1-methyl-1H-indole-3-carbaldehyde, like other indole derivatives, is known to bind with high affinity to multiple receptors . .
Mode of Action
Indole derivatives are known to interact with their targets, leading to various biological activities such as antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Biochemical Pathways
Indole derivatives are known to influence a variety of biochemical pathways due to their broad-spectrum biological activities .
Result of Action
Indole derivatives are known to have various biological activities, suggesting that they may have diverse molecular and cellular effects .
Action Environment
Factors such as temperature and ph could potentially influence the action of this compound .
Future Directions
Biochemical Analysis
Biochemical Properties
2-Chloro-1-methyl-1H-indole-3-carbaldehyde plays a crucial role in biochemical reactions. It interacts with various enzymes, proteins, and other biomolecules. For instance, it is used in the synthesis of indole phytoalexin cyclobrassinon and in the biomimetic synthesis of erucalexin, a phytoalexin from the wild crucifer Erucastrum gallicum . These interactions are essential for understanding the compound’s role in biochemical pathways and its potential therapeutic applications.
Cellular Effects
This compound has notable effects on various types of cells and cellular processes. It influences cell function by affecting cell signaling pathways, gene expression, and cellular metabolism. Indole derivatives, including this compound, have shown biological activities such as antioxidant, antibiotic, anti-inflammatory, antimicrobial, anticancer, antihyperglycemic, and protein kinase inhibition . These effects highlight the compound’s potential in therapeutic applications.
Molecular Mechanism
The molecular mechanism of this compound involves its interactions at the molecular level. It acts as a precursor for the synthesis of biologically active structures, including carbazole, triazole, pyrazole, pyrimidine, quinoline, and imidazole derivatives . These interactions involve binding with biomolecules, enzyme inhibition or activation, and changes in gene expression, which are crucial for its biological activity.
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound change over time. The compound’s stability, degradation, and long-term effects on cellular function are essential factors to consider. It is stored at ambient temperature and has a melting point of 91-96°C . Understanding these temporal effects is vital for its application in biochemical research and pharmaceutical development.
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. Studies have shown that indole derivatives can exhibit toxic or adverse effects at high doses . It is crucial to determine the threshold effects and safe dosage levels to ensure its therapeutic efficacy and safety.
Metabolic Pathways
This compound is involved in various metabolic pathways. It interacts with enzymes and cofactors, affecting metabolic flux and metabolite levels. The compound’s inherent functional groups can undergo C–C and C–N coupling reactions and reductions, making it a key precursor in the synthesis of various heterocyclic derivatives .
Transport and Distribution
The transport and distribution of this compound within cells and tissues involve interactions with transporters and binding proteins. These interactions affect its localization and accumulation, which are crucial for its biological activity and therapeutic applications .
Subcellular Localization
This compound’s subcellular localization is essential for its activity and function. Targeting signals and post-translational modifications direct it to specific compartments or organelles, influencing its biological effects . Understanding these localization mechanisms is vital for its application in biochemical research and drug development.
Properties
IUPAC Name |
2-chloro-1-methylindole-3-carbaldehyde | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8ClNO/c1-12-9-5-3-2-4-7(9)8(6-13)10(12)11/h2-6H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HUVIBKTZVLYGIR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=CC=CC=C2C(=C1Cl)C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8ClNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50310949 | |
Record name | 2-Chloro-1-methyl-1H-indole-3-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50310949 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
193.63 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
24279-74-1 | |
Record name | 24279-74-1 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=234523 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 2-Chloro-1-methyl-1H-indole-3-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50310949 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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